Cas no 110038-75-0 (Quinoxaline,1,2,3,4-tetrahydro-2-propyl-)
110038-75-0 structure
Product Name:Quinoxaline,1,2,3,4-tetrahydro-2-propyl-
CAS No:110038-75-0
MF:C11H16N2
MW:176.258142471313
CID:128679
PubChem ID:13863991
Update Time:2025-04-18
Quinoxaline,1,2,3,4-tetrahydro-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline,1,2,3,4-tetrahydro-2-propyl-
- 2-PROPYL-1,2,3,4-TETRAHYDROQUINOXALINE
- Quinoxaline, 1,2,3,4-tetrahydro-2-propyl- (9CI)
- 110038-75-0
- AKOS017531156
- SCHEMBL16928475
- DTXSID40551465
-
- Inchi: 1S/C11H16N2/c1-2-5-9-8-12-10-6-3-4-7-11(10)13-9/h3-4,6-7,9,12-13H,2,5,8H2,1H3
- InChI Key: FAMBYBZXGOITNZ-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2NCC1CCC
Computed Properties
- Exact Mass: 176.13148
- Monoisotopic Mass: 176.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- PSA: 24.06
Quinoxaline,1,2,3,4-tetrahydro-2-propyl- Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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